Cas no 6743-92-6 (Isorhamnetin 3-O-galactoside)

• Product Name: Isorhamnetin 3-O-galactoside
• CAS No: 6743-92-6
• MF: C₂₂H₂₂O₁₂
• MW: 478.402887821198
• CID: 820484
• PubChem ID: 5318644
• Update Time: 2025-10-16

Isorhamnetin 3-O-galactoside Chemical and Physical Properties

Names and Identifiers

• Isorhamnetin-3-O-galactoside
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxy-phenyl)-3-[(3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-chromen-4-one
• Isorhamnetin 3-O-galactoside
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-[(3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Isorhamnetin-3-O-beta-D-Glucoside
• Isorhamnetin 3-galactoside
• MEGxp0_000451
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• LMPK12112315
• ST077111
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-4H-chromen-4-one
• 5,
• Isorhamnetin 3-O-glucoside
• Isorhamnetin 3-O-beta-D-glucoside
• Isorhamnetin 3-glucoside
• CHEBI:75751
• MS-28871
• isohamnetin 3-O-galactoside
• UNII-12KOU8P94F
• CHEMBL516621
• ISORHAMNETIN 3-.BETA.-D-GALACTOPYRANOSIDE
• HY-N2082
• 3,4',5,7-Tetrahydroxy-3'-methoxyflavone 3-beta-D-galactopyranoside
• Isorhamnetol 3-o-galactoside
• 3,4',5,7-TETRAHYDROXY-3'-METHOXYFLAVONE 3-.BETA.-D-GALACTOPYRANOSIDE
• DTXSID90855824
• BDBM50292372
• Q27145529
• Isorhamnetin 3-beta-D-galactopyranoside
• 6743-92-6
• isorhamnetin 3-O-beta-D-galactopyranoside
• Cacticin
• 12KOU8P94F
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-HH-chromen-3-yl beta-D-galactopyranoside
• CS-0018587
• 4H-1-BENZOPYRAN-4-ONE, 3-(.BETA.-D-GALACTOPYRANOSYLOXY)-5,7-DIHYDROXY-2-(4-HYDROXY-3-METHOXYPHENYL)-
• AKOS040760479
• MFCD29036636
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• 1ST161758
• 4H-1-Benzopyran-4-one, 3-(beta-D-galactopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-
• DA-74584

• MDL： MFCD29036636
• Inchi： 1S/C22H22O12/c1-31-12-4-8(2-3-10(12)25)20-21(17(28)15-11(26)5-9(24)6-13(15)32-20)34-22-19(30)18(29)16(27)14(7-23)33-22/h2-6,14,16,18-19,22-27,29-30H,7H2,1H3/t14-,16+,18+,19-,22+/m1/s1
• InChI Key： CQLRUIIRRZYHHS-UVHBULKNSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=C(C=1)OC)O)O)O)=O

Computed Properties

• Exact Mass: 478.11100
• Monoisotopic Mass: 478.11112613 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 478.4
• XLogP3: 0.7
• Topological Polar Surface Area: 196

Experimental Properties

• Color/Form: Powder
• Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 267-269 ºC
• Boiling Point: 834.4±65.0 °C at 760 mmHg
• Flash Point: 291.3±27.8 °C
• Refractive Index: 1.75
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• PSA: 199.51000
• LogP: -0.23590
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

Isorhamnetin 3-O-galactoside Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides
• Flavonoids